![molecular formula C10H13Cl2NO3S B296498 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide](/img/structure/B296498.png)
2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide
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Overview
Description
2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide, also known as DCMBPS, is a sulfonamide compound that has been of interest to researchers due to its potential applications in scientific research.
Mechanism of Action
2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide exerts its effects by binding to specific sites on ion channels, thereby blocking their function. The exact mechanism of action of 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide on ion channels is not fully understood, but it is thought to involve the interaction of the compound with amino acid residues on the channel protein.
Biochemical and Physiological Effects
2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of ion channel function and the modulation of pain sensation and inflammation. In addition, 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide has been shown to have antioxidant properties, which may be of interest for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide in lab experiments is its potency as an ion channel blocker. This allows researchers to study the function of ion channels in a more precise manner. However, one limitation of using 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide is its potential for off-target effects, which may complicate the interpretation of results.
Future Directions
There are several future directions for the study of 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide, including the development of more specific and potent ion channel blockers, the investigation of the compound's antioxidant properties, and the exploration of its potential for the treatment of pain and inflammation-related diseases. Additionally, further research is needed to fully understand the mechanism of action of 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide on ion channels and to identify any potential off-target effects.
Synthesis Methods
2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide can be synthesized using a variety of methods, including the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with propylamine. The reaction is typically carried out in an organic solvent, such as dichloromethane, and requires the use of a base, such as triethylamine, to facilitate the reaction.
Scientific Research Applications
2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide has been used in a variety of scientific research applications, including as a tool for studying the function of ion channels in the nervous system. Specifically, 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide has been shown to be a potent blocker of the TRPA1 ion channel, which is involved in pain sensation and inflammation. 2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide has also been used as a tool for studying the function of other ion channels, such as the TRPV1 channel, which is involved in thermosensation.
properties
Molecular Formula |
C10H13Cl2NO3S |
---|---|
Molecular Weight |
298.19 g/mol |
IUPAC Name |
2,3-dichloro-4-methoxy-N-propylbenzenesulfonamide |
InChI |
InChI=1S/C10H13Cl2NO3S/c1-3-6-13-17(14,15)8-5-4-7(16-2)9(11)10(8)12/h4-5,13H,3,6H2,1-2H3 |
InChI Key |
RHTKUNOPNDOKLV-UHFFFAOYSA-N |
SMILES |
CCCNS(=O)(=O)C1=C(C(=C(C=C1)OC)Cl)Cl |
Canonical SMILES |
CCCNS(=O)(=O)C1=C(C(=C(C=C1)OC)Cl)Cl |
Origin of Product |
United States |
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